Cas no 1807266-92-7 (Ethyl 4-bromo-2-methyl-6-nitrophenylacetate)

• Product Name: Ethyl 4-bromo-2-methyl-6-nitrophenylacetate
• CAS No: 1807266-92-7
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 5005799
• Update Time: 2025-05-19

Ethyl 4-bromo-2-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-methyl-6-nitrophenylacetate

• Inchi： 1S/C11H12BrNO4/c1-3-17-11(14)6-9-7(2)4-8(12)5-10(9)13(15)16/h4-5H,3,6H2,1-2H3
• InChI Key： AELRJUORRDMKGY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC(=O)OCC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 4-bromo-2-methyl-6-nitrophenylacetate

Ethyl 4-bromo-2-methyl-6-nitrophenylacetate (CAS No. 1807266-92-7): A Comprehensive Overview

Ethyl 4-bromo-2-methyl-6-nitrophenylacetate (CAS No. 1807266-92-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of multiple substituents, including a bromo group, a methyl group, and a nitro group on the phenyl ring, along with an acetic acid ester moiety, contributes to its versatility and reactivity in chemical transformations.

The< strong>Ethyl 4-bromo-2-methyl-6-nitrophenylacetate molecule is particularly interesting due to its potential applications in the development of novel therapeutic agents. The bromo and nitro substituents make it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. Additionally, the ester group provides a site for further functionalization, enabling the construction of more intricate structures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of biologically active compounds. The< strong>Ethyl 4-bromo-2-methyl-6-nitrophenylacetate has emerged as a key building block in this context. For instance, studies have demonstrated its utility in the preparation of substituted phenols and heterocycles, which are known for their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of< strong>Ethyl 4-bromo-2-methyl-6-nitrophenylacetate is its role in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize novel drug candidates. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer progression. The nitro group, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive moiety for drug design.

The< strong>CAS No. 1807266-92-7 designation ensures that researchers can reliably identify and source this compound for their studies. This standardized identification system is crucial for ensuring consistency and reproducibility in scientific research. The compound's properties make it particularly suitable for high-throughput screening assays, where large libraries of molecules are tested for biological activity.

Recent advancements in synthetic chemistry have further highlighted the importance of< strong>Ethyl 4-bromo-2-methyl-6-nitrophenylacetate. New catalytic systems have been developed that allow for more efficient and selective transformations of this intermediate. These innovations have not only improved the yield and purity of synthesized products but also reduced the environmental impact of chemical processes.

The pharmaceutical industry has also taken notice of< strong>Ethyl 4-bromo-2-methyl-6-nitrophenylacetate. Its potential as a precursor for drug development has led to increased investment in research aimed at optimizing its synthesis and applications. Companies are actively exploring ways to incorporate this compound into their drug discovery pipelines, recognizing its value as a versatile building block.

In conclusion, Ethyl 4-bromo-2-methyl-6-nitrophenylacetate (CAS No. 1807266-92-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active compounds. As research continues to evolve, it is likely that this compound will play an even greater role in the development of new therapies and treatments.